3-methyl-5-(pyrrolidin-2-yl)-1,2-oxazole hydrochloride
Overview
Description
3-Methyl-5-(pyrrolidin-2-yl)-1,2-oxazole hydrochloride (3M-5P-O-HCl) is an organic compound that is widely used in the pharmaceutical and chemical industries. It is a versatile compound that has a variety of applications, from synthesizing drugs to catalyzing reactions. 3M-5P-O-HCl is a white crystalline solid that is soluble in water, ethanol, and methanol. It is an important intermediate in the synthesis of many organic compounds and has been used extensively in the synthesis of various drugs.
Mechanism of Action
The mechanism of action of 3-methyl-5-(pyrrolidin-2-yl)-1,2-oxazole hydrochloride is based on its ability to form imines with aldehydes and ketones. Imines are organic compounds that contain a nitrogen atom that is bound to a carbon atom. When 3-methyl-5-(pyrrolidin-2-yl)-1,2-oxazole hydrochloride reacts with an aldehyde or ketone, an imine is formed. This imine can then be hydrolyzed to form the desired product.
Biochemical and Physiological Effects
3-methyl-5-(pyrrolidin-2-yl)-1,2-oxazole hydrochloride is not known to have any direct biochemical or physiological effects. However, it can be used as an intermediate in the synthesis of various drugs, and as such, it can have indirect effects on the body. For example, it can be used to synthesize antibiotics, which can have an effect on the immune system.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-methyl-5-(pyrrolidin-2-yl)-1,2-oxazole hydrochloride in the laboratory is its versatility. It can be used in the synthesis of a wide range of organic compounds, including drugs, polymers, and catalysts. In addition, it is relatively easy to synthesize and is readily available. However, it is important to note that 3-methyl-5-(pyrrolidin-2-yl)-1,2-oxazole hydrochloride is a relatively unstable compound and can easily decompose if not stored properly.
Future Directions
There are many potential future applications of 3-methyl-5-(pyrrolidin-2-yl)-1,2-oxazole hydrochloride. It could be used in the synthesis of new drugs and polymers, as well as in the development of new catalysts. It could also be used in the development of new materials, such as conductive polymers, which could be used in the electronics industry. In addition, it could be used in the development of novel drug delivery systems, such as nanoparticles or liposomes. Finally, 3-methyl-5-(pyrrolidin-2-yl)-1,2-oxazole hydrochloride could be used in the development of new catalysts for green chemistry applications, such as the synthesis of biofuels.
Synthesis Methods
The synthesis of 3-methyl-5-(pyrrolidin-2-yl)-1,2-oxazole hydrochloride can be achieved through the reaction of pyrrolidine with formaldehyde and aqueous hydrochloric acid. This reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 70°C. The reaction proceeds through the formation of an imine, which is then hydrolyzed to form the desired product. The reaction can also be conducted in the presence of a base, such as sodium hydroxide, to increase the yield.
Scientific Research Applications
3-methyl-5-(pyrrolidin-2-yl)-1,2-oxazole hydrochloride has been used extensively in the pharmaceutical and chemical industries. It has been used as an intermediate in the synthesis of various drugs, including antibiotics, anti-inflammatory drugs, and anticonvulsants. It has also been used in the synthesis of various polymers, such as polyurethanes and polyester resins. In addition, 3-methyl-5-(pyrrolidin-2-yl)-1,2-oxazole hydrochloride has been used in the synthesis of various catalysts, such as palladium and platinum catalysts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-5-(pyrrolidin-2-yl)-1,2-oxazole hydrochloride involves the reaction of 3-methyl-1,2-oxazole with pyrrolidine followed by hydrochloric acid treatment to obtain the final product.", "Starting Materials": [ "3-methyl-1,2-oxazole", "pyrrolidine", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-methyl-1,2-oxazole is reacted with pyrrolidine in the presence of a suitable solvent and a catalyst to form 3-methyl-5-(pyrrolidin-2-yl)-1,2-oxazole.", "Step 2: The resulting product from step 1 is then treated with hydrochloric acid to obtain 3-methyl-5-(pyrrolidin-2-yl)-1,2-oxazole hydrochloride.", "Step 3: The final product is purified by recrystallization or other suitable methods." ] } | |
CAS RN |
2758004-11-2 |
Product Name |
3-methyl-5-(pyrrolidin-2-yl)-1,2-oxazole hydrochloride |
Molecular Formula |
C8H13ClN2O |
Molecular Weight |
188.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
